Cas no 1233143-48-0 (2-Thia-6-azaspiro[3.3]heptane hemioxalate)

• Product Name: 2-Thia-6-azaspiro[3.3]heptane hemioxalate
• CAS No: 1233143-48-0
• MF: C₁₂H₂₀N₂O₄S₂
• MW: 320.428200721741
• MDL: MFCD25970443
• CID: 3160671
• PubChem ID: 75480735
• Update Time: 2025-10-23

2-Thia-6-azaspiro[3.3]heptane hemioxalate Chemical and Physical Properties

Names and Identifiers

• 2-Thia-6-aza-spiro3.3heptane oxalate salt
• 2-thia-6-azaspiro[3.3]heptane hemioxalate
• 2-Thia-6-azaspiro[3.3]heptane oxalate(2:1)
• bis(2-thia-6-azaspiro[3.3]heptane); oxalic acid
• 2-Thia-6-azaspiro[3.3]heptane oxalate (2:1)
• NE53029
• bis(2-thia-6-azaspiro[3.3]heptane) oxalate
• Z2143572652
• 2-Thia-6-azaspiro[3.3]heptane oxalic acid salt (2:1)
• 2-Thia-6-azaspiro[3.3]heptaneoxalate(2:1)
• 1233143-48-0
• AS-34269
• AKOS025291147
• DB-203548
• 2-THIA-6-AZASPIRO[3.3]HEPTANE, ETHANEDIOATE (2:1)
• 2-Thia-6-azaspiro[3.3]heptane, hemioxalate salt
• CS-0051789
• MFCD25970443
• oxalic acid;2-thia-6-azaspiro[3.3]heptane
• EN300-134521
• SB51312
• C12H20N2O4S2
• IZB14348
• 2-Thia-6-azaspiro[3.3]heptane hemioxalate

• MDL： MFCD25970443
• Inchi： 1S/2C5H9NS.C2H2O4/c2*1-5(2-6-1)3-7-4-5;3-1(4)2(5)6/h2*6H,1-4H2;(H,3,4)(H,5,6)
• InChI Key： IUOHIXFWUIKFFT-UHFFFAOYSA-N
• SMILES： S1CC2(C1)CNC2.S1CC2(C1)CNC2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 320.08644947g/mol
• Monoisotopic Mass: 320.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149

Additional information on 2-Thia-6-azaspiro[3.3]heptane hemioxalate

2-Thia-6-azaspiro[3.3]heptane hemioxalate (CAS No. 1233143-48-0): A Comprehensive Overview

2-Thia-6-azaspiro[3.3]heptane hemioxalate (CAS No. 1233143-48-0) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of sulfur and nitrogen heteroatoms, offers a promising scaffold for the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-Thia-6-azaspiro[3.3]heptane hemioxalate.

The chemical structure of 2-Thia-6-azaspiro[3.3]heptane hemioxalate is defined by a seven-membered ring containing a sulfur atom and a nitrogen atom, forming a spirocyclic system with a three-membered ring. The hemioxalate salt form of this compound adds an additional layer of complexity to its chemical properties, influencing its solubility, stability, and biological activity. The unique structural features of 2-Thia-6-azaspiro[3.3]heptane hemioxalate make it an attractive candidate for various medicinal applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of 2-Thia-6-azaspiro[3.3]heptane hemioxalate. One common approach involves the reaction of a suitable sulfur-containing precursor with an aziridine derivative, followed by ring-opening and cyclization steps to form the spirocyclic core. The hemioxalate salt can then be generated through subsequent reactions with oxalic acid or its derivatives. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production in pharmaceutical settings.

The biological activities of 2-Thia-6-azaspiro[3.3]heptane hemioxalate have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. In vitro studies have demonstrated that 2-Thia-6-azaspiro[3.3]heptane hemioxalate can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation at the cellular level.

Furthermore, preclinical studies in animal models have confirmed the anti-inflammatory effects of 2-Thia-6-azaspiro[3.3]heptane hemioxalate. These studies have shown that oral administration of the compound leads to significant reductions in paw edema and other markers of inflammation in rodent models of arthritis. Additionally, 2-Thia-6-azaspiro[3.3]heptane hemioxalate has been found to exhibit neuroprotective effects in models of neurodegenerative diseases, suggesting its potential as a multifaceted therapeutic agent.

Beyond its anti-inflammatory and analgesic properties, 2-Thia-6-azaspiro[3.3]heptane hemioxalate has also shown promise in other therapeutic areas. For instance, recent studies have explored its potential as an antiviral agent against various viral infections, including influenza and herpes simplex virus (HSV). The compound's ability to interfere with viral replication and reduce viral load has been attributed to its unique chemical structure and mechanism of action.

The safety profile of 2-Thia-6-azaspiro[3.3]heptane hemioxalate is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of 2-Thia-6-azaspiro[3.3]heptane hemioxalate as a safe and effective therapeutic agent.

In conclusion, 2-Thia-6-azaspiro[3.3]heptane hemioxalate (CAS No. 1233143-48-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for the development of novel therapeutic agents targeting inflammatory disorders, chronic pain, neurodegenerative diseases, and viral infections. Ongoing research continues to uncover new insights into the mechanisms underlying the biological effects of this compound, paving the way for its future clinical applications.